![molecular formula C20H23NO5 B4298385 3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid](/img/structure/B4298385.png)
3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid
Overview
Description
3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid, also known as EMA401, is a novel drug candidate that has shown promise in treating chronic pain. EMA401 is a small molecule that targets the angiotensin II type 2 receptor (AT2R) and has been shown to be effective in preclinical models of neuropathic pain.
Mechanism of Action
3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid targets the AT2R, a G protein-coupled receptor that is expressed in the peripheral nervous system. Activation of the AT2R has been shown to reduce pain signaling in preclinical models of neuropathic pain. 3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has been shown to selectively activate the AT2R, leading to a reduction in pain signaling without the side effects associated with activation of the AT1R.
Biochemical and Physiological Effects:
3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has been shown to reduce the expression of pro-inflammatory cytokines and chemokines in preclinical models of neuropathic pain. 3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has also been shown to reduce the expression of the pain-related protein Nav1.7 in sensory neurons. These effects suggest that 3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid may have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One advantage of 3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid is that it has shown efficacy in preclinical models of neuropathic pain without the side effects associated with traditional pain medications. However, one limitation of 3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid is that it has not yet been tested in humans, so its safety and efficacy in humans are not yet known.
Future Directions
For 3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid research include testing its safety and efficacy in humans, exploring its potential as a treatment for other types of chronic pain, and investigating its mechanism of action in more detail. Additionally, researchers may explore the use of 3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid in combination with other pain medications to enhance its efficacy.
Scientific Research Applications
3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has been extensively studied in preclinical models of neuropathic pain. In a rat model of chronic constriction injury (CCI) of the sciatic nerve, 3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid was shown to reduce mechanical hypersensitivity and improve motor function. In a mouse model of chemotherapy-induced neuropathic pain, 3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid was shown to reduce mechanical allodynia and thermal hyperalgesia. These studies suggest that 3-(4-ethoxy-3-methoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has potential as a treatment for chronic pain.
properties
IUPAC Name |
3-(4-ethoxy-3-methoxyphenyl)-3-[(2-phenylacetyl)amino]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO5/c1-3-26-17-10-9-15(12-18(17)25-2)16(13-20(23)24)21-19(22)11-14-7-5-4-6-8-14/h4-10,12,16H,3,11,13H2,1-2H3,(H,21,22)(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQGVWRJQTSUSJZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(CC(=O)O)NC(=O)CC2=CC=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-(methoxymethyl)-7-methyl-2-(2-nitrophenyl)-3-phenyl-2,3-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(1H)-one](/img/structure/B4298308.png)
![3-(4-methoxyphenyl)-3-[(phenoxyacetyl)amino]propanoic acid](/img/structure/B4298316.png)
![2-[1-benzyl-3-(methylthio)-1H-indol-2-yl]-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide](/img/structure/B4298335.png)
![N-(3-chlorophenyl)-3-{[4-(2,5-dimethoxybenzoyl)benzoyl]amino}benzamide](/img/structure/B4298341.png)
![ethyl 2-[(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-ylcarbonyl)amino]-4-phenylthiophene-3-carboxylate](/img/structure/B4298362.png)
![3-(4-ethoxy-3-methoxyphenyl)-3-{[(2-naphthyloxy)acetyl]amino}propanoic acid](/img/structure/B4298370.png)
![N-[1-(1-adamantyl)propyl]-4-(2,5-dimethoxybenzoyl)benzamide](/img/structure/B4298372.png)
![2-{[7-(3,4-diethoxybenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]thio}-N-[4-(trifluoromethoxy)phenyl]acetamide](/img/structure/B4298379.png)
![isopropyl 4-({[(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetyl}amino)benzoate](/img/structure/B4298393.png)
![N-{4-[chloro(difluoro)methoxy]phenyl}-N-methyl-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4298400.png)
![7-(3,4-diethoxybenzyl)-8-({2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione](/img/structure/B4298401.png)
![3-ethoxy-2-nitro-8-(2,3,3-trichloro-1-nitroprop-2-en-1-ylidene)-7-azabicyclo[4.2.0]octa-1,3,5-triene](/img/structure/B4298402.png)
![3-(4-fluorophenyl)-2-imino-5-({5-[4-(trifluoromethoxy)phenyl]-2-furyl}methylene)-1,3-thiazolidin-4-one](/img/structure/B4298410.png)